Cas no 1017779-72-4 (2-Ethoxy-3,5-difluorobenzoyl chloride)

2-Ethoxy-3,5-difluorobenzoyl chloride is a fluorinated benzoyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structure, featuring ethoxy and difluoro substituents, enhances reactivity and selectivity in acylation reactions. The electron-withdrawing fluorine atoms improve stability while facilitating nucleophilic substitution, making it valuable for constructing complex molecules. This compound is typically handled under inert conditions due to its sensitivity to moisture. Its high purity and consistent performance make it suitable for precision applications in research and industrial processes. Proper storage and handling are essential to maintain its integrity.

2-Ethoxy-3,5-difluorobenzoyl chloride structure

1017779-72-4 structure

Product Name:2-Ethoxy-3,5-difluorobenzoyl chloride

CAS No:1017779-72-4

MF:C₉H₇ClF₂O₂

MW:220.600488901138

MDL:MFCD09258712

CID:3161285

PubChem ID:46737628

Update Time:2025-10-20

2-Ethoxy-3,5-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Ethoxy-3,5-difluorobenzoyl chloride
- 1017779-72-4
- 2-ETHOXY-3,5-DIFLUOROBENZOYLCHLORIDE
- AKOS015956866
- MFCD09258712
- JS-4711
- MDL： MFCD09258712
- Inchi： 1S/C9H7ClF2O2/c1-2-14-8-6(9(10)13)3-5(11)4-7(8)12/h3-4H,2H2,1H3
- InChI Key： HLMDPTKLPPLYSJ-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C=C(C=1OCC)F)F)=O

Computed Properties

Exact Mass: 220.0102635Da
Monoisotopic Mass: 220.0102635Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26.3Å²

2-Ethoxy-3,5-difluorobenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC302798-1g	2-Ethoxy-3,5-difluorobenzoyl chloride	1017779-72-4	97%	1g	£41.00	2023-09-02
Apollo Scientific	PC302798-5g	2-Ethoxy-3,5-difluorobenzoyl chloride	1017779-72-4	97%	5g	£124.00	2023-09-02
Apollo Scientific	PC302798-10g	2-Ethoxy-3,5-difluorobenzoyl chloride	1017779-72-4	97%	10g	£225.00	2023-09-02
abcr	AB264561-5 g	2-Ethoxy-3,5-difluorobenzoyl chloride; 97%	1017779-72-4		5g	€260.70	2023-04-26
abcr	AB264561-10 g	2-Ethoxy-3,5-difluorobenzoyl chloride; 97%	1017779-72-4		10g	€440.50	2023-04-26
abcr	AB264561-5g	2-Ethoxy-3,5-difluorobenzoyl chloride, 97%; .	1017779-72-4	97%	5g	€260.20	2025-04-22
abcr	AB264561-10g	2-Ethoxy-3,5-difluorobenzoyl chloride, 97%; .	1017779-72-4	97%	10g	€439.60	2025-04-22
1PlusChem	1P009OAV-1g	2-ETHOXY-3,5-DIFLUOROBENZOYL CHLORIDE	1017779-72-4		1g	$94.00	2023-12-27
1PlusChem	1P009OAV-5g	2-ETHOXY-3,5-DIFLUOROBENZOYL CHLORIDE	1017779-72-4		5g	$211.00	2023-12-27
1PlusChem	1P009OAV-10g	2-ETHOXY-3,5-DIFLUOROBENZOYL CHLORIDE	1017779-72-4		10g	$353.00	2023-12-27